Cas no 1018330-39-6 (1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene)
1018330-39-6 structure
Product Name:1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
CAS No:1018330-39-6
MF:C11ClF15
MW:452.546754837036
CID:1134804
PubChem ID:75406202
Update Time:2025-04-20
1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
- 1018330-39-6
- 1-Chloro-2,3,4,5,6-pentakis-trifluoromethylbenzene
- AKOS017344239
- DFWFZMFBTXMHAX-UHFFFAOYSA-N
- MFCD23381965
-
- Inchi: 1S/C11ClF15/c12-6-4(10(22,23)24)2(8(16,17)18)1(7(13,14)15)3(9(19,20)21)5(6)11(25,26)27
- InChI Key: DFWFZMFBTXMHAX-UHFFFAOYSA-N
- SMILES: ClC1C(C(F)(F)F)=C(C(F)(F)F)C(C(F)(F)F)=C(C(F)(F)F)C=1C(F)(F)F
Computed Properties
- Exact Mass: 451.9449g/mol
- Monoisotopic Mass: 451.9449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 452.54g/mol
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- LogP: 7.43400
1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
1018330-39-6 (1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent